Cas no 899977-10-7 (7-chloro-3-{(3-nitrophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 7-chloro-3-{(3-nitrophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 899977-10-7
• MF: C₁₄H₁₀ClN₃O₄S₂
• MW: 383.829899311066
• CID: 5490888
• Update Time: 2025-10-15

7-chloro-3-{(3-nitrophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Benzothiadiazine, 7-chloro-3-[[(3-nitrophenyl)methyl]thio]-, 1,1-dioxide
• 7-chloro-3-{(3-nitrophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Inchi： 1S/C14H10ClN3O4S2/c15-10-4-5-12-13(7-10)24(21,22)17-14(16-12)23-8-9-2-1-3-11(6-9)18(19)20/h1-7H,8H2,(H,16,17)
• InChI Key： BYXVYGGBKSOJHS-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC(Cl)=CC=C2NC(SCC2=CC=CC([N+]([O-])=O)=C2)=N1

Additional information on 7-chloro-3-{(3-nitrophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

7-Chloro-3-{(3-Nitrophenyl)methylsulfanyl}-4H-1λ6,2,4-Benzothiadiazine-1,1-dione (CAS No: 899977-10-7)

The compound 7-chloro-3-{(3-nitrophenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione (CAS No: 899977-10-7) is a highly specialized organic sulfur-containing heterocyclic compound with a complex structure. This compound belongs to the class of benzothiadiazines, which are known for their versatile applications in pharmaceuticals and materials science. The CAS registry number 899977-10-7 uniquely identifies this compound in chemical databases and literature.

The molecular structure of this compound features a benzothiadiazine ring system with two oxygen atoms and one sulfur atom in the heterocyclic framework. The benzothiadiazine core is further substituted with a chlorine atom at position 7 and a methylsulfanyl group attached to a nitrophenyl moiety at position 3. This substitution pattern suggests potential biological activity and reactivity, making it a subject of interest in drug discovery and chemical synthesis research.

Recent studies have highlighted the importance of sulfur-containing heterocycles like benzothiadiazines in medicinal chemistry due to their ability to interact with various biological targets. For instance, the presence of the methylsulfanyl group and the nitrophenyl substituent in this compound may contribute to its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These properties are critical for evaluating the compound's potential as a drug candidate.

The synthesis of 7-chloro-3-{(3-nitrophenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have explored various synthetic pathways, including nucleophilic substitution and cyclization reactions, to construct the benzothiadiazine framework. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of applications, this compound has shown promise in preliminary biological assays targeting specific enzymes and receptors. For example, studies have indicated that the chloro-substituted benzothiadiazine may exhibit inhibitory activity against certain kinases involved in cellular signaling pathways. Such findings underscore its potential as a lead compound for developing novel therapeutic agents.

Moreover, the methylsulfanyl group attached to the nitrophenyl ring introduces additional functional diversity to the molecule. This substituent can participate in hydrogen bonding or π-interactions with biological targets, enhancing the compound's bioactivity. The combination of these structural features makes 7-chloro-3-{(3-nitrophenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione a valuable tool for exploring structure-activity relationships (SAR) in medicinal chemistry.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on identifying biodegradation mechanisms under aerobic and anaerobic conditions. These studies aim to develop sustainable methods for waste management and minimize environmental contamination during industrial processes involving this compound.

In conclusion, 7-chloro-3-{(3-nitrophenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione (CAS No: 899977-10-7) represents a significant advancement in heterocyclic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research into drug development and materials science.